Cas no 1805568-29-9 (5-Bromo-3-nitro-2-(trifluoromethylthio)pyridine)

• Product Name: 5-Bromo-3-nitro-2-(trifluoromethylthio)pyridine
• CAS No: 1805568-29-9
• MF: C₆H₂BrF₃N₂O₂S
• MW: 303.056489467621
• CID: 4903003
• Update Time: 2025-06-29

5-Bromo-3-nitro-2-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-nitro-2-(trifluoromethylthio)pyridine

• Inchi： 1S/C6H2BrF3N2O2S/c7-3-1-4(12(13)14)5(11-2-3)15-6(8,9)10/h1-2H
• InChI Key： JISIXGBZPBFCBL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 3.4
• Topological Polar Surface Area: 84

Additional information on 5-Bromo-3-nitro-2-(trifluoromethylthio)pyridine

5-Bromo-3-nitro-2-(trifluoromethylthio)pyridine: A Comprehensive Overview

5-Bromo-3-nitro-2-(trifluoromethylthio)pyridine is a highly specialized organic compound with the CAS number 1805568-29-9. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their unique electronic properties and versatility in synthetic applications. The structure of 5-bromo-3-nitro-2-(trifluoromethylthio)pyridine features a pyridine ring substituted with a bromine atom at position 5, a nitro group at position 3, and a trifluoromethylthio group at position 2. These substituents confer the molecule with distinct chemical reactivity and physical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of 5-bromo-3-nitro-2-(trifluoromethylthio)pyridine typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions. Such approaches not only enhance the yield but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of 5-bromo-3-nitro-2-(trifluoromethylthio)pyridine is in the field of medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting specific biological pathways. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer activities. Recent research has focused on optimizing the pharmacokinetic properties of such derivatives to improve their bioavailability and reduce toxicity.

In addition to its role in drug discovery, 5-bromo-3-nitro-2-(trifluoromethylthio)pyridine has found applications in materials science. Its electron-withdrawing groups make it suitable for use in the development of advanced materials such as conductive polymers and nonlinear optical materials. For instance, incorporating this compound into polymer matrices has been shown to enhance electrical conductivity and mechanical stability. These properties hold promise for applications in flexible electronics and energy storage devices.

The physical properties of 5-bromo-3-nitro-2-(trifluoromethylthio)pyridine are also worth noting. It is a crystalline solid with a melting point of approximately 180°C and a solubility profile that makes it suitable for various analytical techniques. The compound exhibits strong UV absorption due to its conjugated system, which is advantageous for photonic applications. Recent spectroscopic studies have provided deeper insights into its electronic transitions, further elucidating its optical properties.

From an environmental perspective, understanding the degradation pathways of 5-bromo-3-nitro-2-(trifluoromethylthio)pyridine is crucial for assessing its ecological impact. Research has shown that under certain conditions, such as exposure to light or microbial activity, the compound undergoes biodegradation into less hazardous byproducts. This knowledge is essential for developing safe handling procedures and disposal methods.

In conclusion, 5-bromo-3-nitro-2-(trifluoromethylthio)pyridine (CAS No: 1805568-29-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in drug development, a component in advanced materials, and a subject of interest in environmental chemistry. As research continues to uncover new potential uses and improve synthetic methods, this compound will likely play an increasingly important role in both academic and industrial settings.